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5-Amino-pyridin-3-OL
Compound Name:

dihydrobromide
CAS No.: 1187929-56-1
Cat. No.: B1527772

Get Quote

Executive Summary

5-Amino-pyridin-3-ol (CAS: 3543-01-9), also known as 5-hydroxy-3-aminopyridine, is a critical
heterocyclic building block in medicinal chemistry.[1] Unlike its benzene analog (3-
aminophenol), the incorporation of the pyridine nitrogen atom significantly alters the
physicochemical profile, enhancing agueous solubility and introducing a specific hydrogen-
bond acceptor site. This guide analyzes its utility as a bioisostere in kinase inhibitor design,
details a robust synthesis protocol, and objectively compares its performance limitations
against carbocyclic alternatives.

Part 1: Comparative Chemical Profile

In drug design, 5-Amino-pyridin-3-ol is frequently employed as a bioisostere for 3-aminophenol.
The pyridine ring reduces lipophilicity (LogP) and modulates the pKa of the substituents, often
improving the pharmacokinetic (PK) properties of the final drug candidate.
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ble 1: Physicochemical :

Feature

5-Amino-pyridin-3-
ol

3-Aminophenol
(Alternative)

Impact on Drug
Design

Core Structure

Pyridine (Heterocycle)

Benzene (Carbocycle)

Pyridine N acts as an

H-bond acceptor.

Molecular Weight 110.11 g/mol 109.13 g/mol Negligible difference.
Higher MP in pyridine
_ _ indicates stronger
Melting Point 157-160 °C 122-124 °C

intermolecular H-

bonding lattice.

Water Solubility

Moderate to High

Low to Moderate

Pyridine N enhances
aqueous solubility,
crucial for oral

bioavailability.

The ring nitrogen can

be protonated at

pKa (Ring N) ~6.0 (Est.) N/A physiological pH,
affecting binding
affinity.
The electron-deficient
] pyridine ring increases
pKa (Phenolic OH) ~8.5-9.0 9.82

the acidity of the
hydroxyl group.

Oxidation Stability

Low (Air sensitive)

Low (Air sensitive)

Both require storage
under inert
atmosphere to prevent

quinone-like oxidation.

Key Insight: The 5-position nitrogen in the pyridine ring withdraws electron density, making the

3-hydroxyl group more acidic than in the phenol analog. This can strengthen interactions with

basic residues (e.g., Arginine, Lysine) in protein binding pockets [1].
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Part 2: Applications in Drug Discovery[1]
Kinase Inhibitor Scaffolds

The 3,5-disubstituted pyridine motif is a privileged scaffold in kinase inhibition. It serves as a
linker that can orient the "hinge-binding" motif and the "solvent-exposed" tail of the inhibitor.

» Scaffold Hopping: Replacing a phenyl ring with a pyridine ring (scaffold hopping) often
resolves solubility issues in lead compounds. For example, in the development of PLK1
(Polo-like kinase 1) inhibitors, pyridine-based scaffolds have been used to maintain potency
while improving metabolic stability compared to their benzene counterparts [2].

e Mechanism: The pyridine nitrogen can form an additional water-mediated hydrogen bond
within the ATP-binding pocket, a feature absent in the phenyl analog.

Fluorescent pH Sensors

Derivatives of 5-amino-pyridin-3-ol, specifically when cyclized to form furo[2,3-b]pyridine
systems, exhibit pH-dependent fluorescence. The protonation of the pyridine nitrogen
guenches or shifts fluorescence, making these motifs useful for intracellular pH sensing in
biological assays [3].

Agrochemical Intermediates

The compound is used as a precursor for neonicotinoid-like derivatives and herbicides where
the pyridine ring provides essential metabolic stability against plant enzymes that typically
degrade phenyl-based compounds [4].

Part 3: Experimental Protocol (Synthesis)

Objective: Synthesis of 5-Amino-pyridin-3-ol via reduction of 3-nitro-5-hydroxypyridine.
Rationale: This route is selected over direct amination of 3,5-dibromopyridine because it avoids
harsh high-pressure conditions and copper waste, offering a cleaner workup for pharmaceutical
applications.

Reagents

 Starting Material: 3-Nitro-5-hydroxypyridine (1.0 eq)
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e Reducing Agent: Iron powder (Fe, 5.0 eq) or H2/Pd-C

o Catalyst/Solvent: Ammonium Chloride (NH4CI, 5.0 eq) in Ethanol/Water (3:1)

Step-by-Step Methodology

e Preparation: In a 250 mL round-bottom flask, suspend 3-nitro-5-hydroxypyridine (10 mmol) in
a mixture of Ethanol (30 mL) and Water (10 mL).

e Activation: Add Ammonium Chloride (50 mmol) to the mixture. Heat the suspension to 80°C
(reflux) with vigorous magnetic stirring.

¢ Reduction: Add Iron powder (50 mmol) portion-wise over 15 minutes. Caution: Exothermic
reaction. Hydrogen gas evolution may occur.

o Reflux: Maintain reflux at 80-90°C for 2—4 hours. Monitor reaction progress via TLC (Eluent:
DCM/MeOH 9:1). The starting material (yellow/orange) should disappear, leaving a
fluorescent or colorless amine spot.

« Filtration: While hot, filter the mixture through a Celite pad to remove iron residues. Wash the
pad with hot ethanol (2 x 20 mL).

« |solation: Concentrate the filtrate under reduced pressure to remove ethanol. The aqueous
residue is neutralized (if necessary) and extracted with Ethyl Acetate (3 x 30 mL) or
lyophilized directly if water solubility is high.

 Purification: Recrystallize from Ethanol/Ether or purify via flash column chromatography
(DCM:MeOH:NH3) if high purity (>98%) is required.

Self-Validation Check: The product should appear as a beige to off-white solid. A melting point
test (157-160°C) confirms identity. Darkening of the solid indicates oxidation; store under
Argon [5].

Part 4: Visualization of Pathways
Diagram 1: Synthesis & Application Logic
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This diagram illustrates the synthesis from the nitro-precursor and the subsequent divergence
into kinase inhibitor synthesis or sensor development.
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Caption: Synthetic pathway converting nitro-pyridine to the amino-pyridinol scaffold and its
downstream applications.

Diagram 2: Bioisostere Logic (Benzene vs. Pyridine)

This diagram compares the interaction potential of the benzene analog versus the pyridine

scaffold.
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Caption: Comparison of physicochemical properties affecting target binding. The pyridine

nitrogen adds a critical H-bond acceptor vector.

Part 5: Limitations & Challenges

While 5-Amino-pyridin-3-ol offers superior solubility and binding vectors, researchers must

account for the following limitations:

Oxidative Instability: Like many electron-rich aminopyridines, this compound is prone to
oxidation upon exposure to air and light, forming dark-colored impurities (azo compounds or
qguinone-imines). Mitigation: Store under inert gas (Argon/Nitrogen) at -20°C [6].

Regioselectivity in Synthesis: Synthesizing the 3,5-substitution pattern is more challenging
than the 2,3- or 2,5-patterns. Direct electrophilic substitution on pyridine typically yields 3-
substitution, but introducing a second group at the 5-position often requires indirect routes
(e.g., via dibromopyridine or nitro-reduction) rather than direct functionalization [7].

Cost: Due to the synthetic complexity, 5-Amino-pyridin-3-ol is generally more expensive (

10/g) than 3-aminophenol (<$1/g), impacting the cost of goods (COGS) for large-scale
manufacturing of early intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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